Cas no 88654-16-4 (4-Piperidinecarbonitrile, 1-ethyl-)

• Product Name: 4-Piperidinecarbonitrile, 1-ethyl-
• CAS No: 88654-16-4
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 625390
• PubChem ID: 15584500
• Update Time: 2025-05-20

4-Piperidinecarbonitrile, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 1-ethyl-
• 1-ethylpiperidine-4-carbonitrile
• CS-0458514
• 1-Ethyl-piperidine-4-carbonitrile
• SCHEMBL10035079
• DTXSID40574997
• AKOS009458942
• 88654-16-4
• A1-06137

• Inchi： 1S/C8H14N2/c1-2-10-5-3-8(7-9)4-6-10/h8H,2-6H2,1H3
• InChI Key： KVORHMHIZDZPCJ-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C#N)CC1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Piperidinecarbonitrile, 1-ethyl-

4-Piperidinecarbonitrile, 1-ethyl- (CAS No. 88654-16-4): A Versatile Chemical Intermediate for Pharmaceutical and Industrial Applications

4-Piperidinecarbonitrile, 1-ethyl- (CAS No. 88654-16-4) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical industries. As a derivative of piperidine, this nitrile-containing molecule serves as a crucial building block in the synthesis of various bioactive compounds, agrochemicals, and specialty materials. Its unique structural features, including the ethyl-substituted piperidine core and cyano functional group, make it particularly valuable for designing molecules with specific pharmacological properties.

The growing demand for piperidine derivatives in drug discovery has positioned 1-ethyl-4-piperidinecarbonitrile as an important intermediate. Researchers frequently search for "piperidinecarbonitrile uses" or "ethyl piperidine derivatives in medicine," reflecting the compound's relevance in developing central nervous system (CNS) drugs, analgesics, and other therapeutic agents. The compound's molecular framework allows for easy modification, enabling medicinal chemists to create diverse molecular architectures targeting various biological pathways.

From a chemical perspective, 4-Piperidinecarbonitrile, 1-ethyl- exhibits several interesting properties that contribute to its utility. The piperidine ring provides structural rigidity and basicity, while the cyano group offers a versatile handle for further chemical transformations. These characteristics explain why searches for "piperidine nitrile reactions" and "functionalization of 1-ethyl-4-piperidinecarbonitrile" are common among synthetic chemists. The compound typically appears as a colorless to pale yellow liquid at room temperature, with solubility properties that make it compatible with many organic solvents.

In pharmaceutical applications, CAS 88654-16-4 serves as a precursor for numerous drug candidates. The "ethyl piperidine" moiety is particularly valuable in designing molecules that interact with neurological targets, leading to frequent inquiries about "piperidine derivatives in CNS drugs." Recent trends in drug discovery emphasize the importance of such nitrogen-containing heterocycles, as they often improve the pharmacokinetic properties of potential medications. This explains the growing market for 1-ethyl-4-piperidinecarbonitrile among contract research organizations and pharmaceutical developers.

The industrial applications of 4-Piperidinecarbonitrile, 1-ethyl- extend beyond pharmaceuticals. Specialty chemical manufacturers utilize this compound in creating advanced materials, including liquid crystals and polymer additives. The search terms "piperidinecarbonitrile in material science" and "ethyl piperidine derivatives for polymers" reflect this emerging application area. As industries seek more sophisticated functional materials, the demand for tailored piperidine-based intermediates like 88654-16-4 continues to rise.

Quality control and synthesis optimization are frequent topics surrounding 1-ethyl-4-piperidinecarbonitrile. Analytical chemists often investigate "HPLC methods for piperidinecarbonitrile analysis" or "spectroscopic characterization of CAS 88654-16-4." The compound's purity is critical for its performance in downstream applications, driving continuous improvement in production and purification techniques. Advanced analytical methods, including GC-MS and NMR spectroscopy, are routinely employed to ensure the compound meets the stringent requirements of end-users.

Market analysts note increasing interest in 4-Piperidinecarbonitrile, 1-ethyl- across multiple regions, particularly in pharmaceutical hubs in North America, Europe, and Asia. The search volume for "88654-16-4 suppliers" and "buy 1-ethyl-4-piperidinecarbonitrile" demonstrates the compound's commercial significance. As the chemical industry shifts toward more specialized intermediates, compounds like CAS 88654-16-4 are becoming important markers of innovation capacity for fine chemical producers.

Environmental and safety considerations for 4-Piperidinecarbonitrile, 1-ethyl- follow standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory practices should always be observed when working with this compound. Researchers often look for "piperidinecarbonitrile safety data" and "handling 1-ethyl-4-piperidinecarbonitrile" to ensure compliance with workplace safety standards. The compound's stability profile and well-characterized properties make it a manageable material for trained professionals.

The future outlook for 4-Piperidinecarbonitrile, 1-ethyl- appears promising, with expanding applications in both life sciences and advanced materials. Emerging trends in "green chemistry approaches to piperidine derivatives" and "sustainable synthesis of 88654-16-4" indicate growing interest in environmentally friendly production methods. As pharmaceutical pipelines continue to favor nitrogen-rich heterocycles, the importance of versatile intermediates like 1-ethyl-4-piperidinecarbonitrile will likely increase in coming years.

For researchers and industrial users seeking detailed technical information about 4-Piperidinecarbonitrile, 1-ethyl-, comprehensive resources are available through chemical databases and specialty chemical suppliers. The compound's well-documented properties and established synthetic routes make it accessible for various applications, from small-scale research to commercial production. As innovation continues in both pharmaceutical and material science fields, CAS 88654-16-4 remains a compound of significant interest and utility.